molecular formula C9H8BrFO3 B8652950 Methyl 5-bromo-3-fluoro-2-hydroxy-4-methylbenzoate

Methyl 5-bromo-3-fluoro-2-hydroxy-4-methylbenzoate

Cat. No. B8652950
M. Wt: 263.06 g/mol
InChI Key: ZEPYDTKDSQWOSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-bromo-3-fluoro-2-hydroxy-4-methylbenzoate is a useful research compound. Its molecular formula is C9H8BrFO3 and its molecular weight is 263.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 5-bromo-3-fluoro-2-hydroxy-4-methylbenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 5-bromo-3-fluoro-2-hydroxy-4-methylbenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 5-bromo-3-fluoro-2-hydroxy-4-methylbenzoate

Molecular Formula

C9H8BrFO3

Molecular Weight

263.06 g/mol

IUPAC Name

methyl 5-bromo-3-fluoro-2-hydroxy-4-methylbenzoate

InChI

InChI=1S/C9H8BrFO3/c1-4-6(10)3-5(9(13)14-2)8(12)7(4)11/h3,12H,1-2H3

InChI Key

ZEPYDTKDSQWOSG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C(=C1F)O)C(=O)OC)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 3-fluoro-2-hydroxy-4-methylbenzoate (6.40 g) in acetic acid (120 mL) was added bromine (1.87 mL) at room temperature, and the mixture was stirred at the same temperature for 2 hr. To the reaction mixture was added 10% aqueous sodium thiosulfate solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure to give a mixture (7.99 g) of the title compound and the raw material (about 2:1). The obtained product was used in the next step without an additional purification.
Quantity
6.4 g
Type
reactant
Reaction Step One
Quantity
1.87 mL
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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